Cas no 1489230-58-1 (2-{4-5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylpiperazin-1-yl}ethan-1-amine)

• Product Name: 2-{4-5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylpiperazin-1-yl}ethan-1-amine
• CAS No: 1489230-58-1
• MF: C₁₇H₂₉BN₄O₂
• MW: 332.248763799667
• MDL: MFCD28139663
• CID: 3166637
• PubChem ID: 91658765
• Update Time: 2025-06-14

2-{4-5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylpiperazin-1-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylpiperazin-1-yl}ethan-1-amine
• 2-[4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl]ethanamine
• 2-{4-[5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridin-2-yl]piperazin-1-yl}ethan-1-amine
• 2-(4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazin-1-yl)ethanamine
• MFCD28139663
• 1489230-58-1
• 2-{4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl}ethan-1-amine
• AS-3085
• CS-0177070
• AKOS025403695
• 2-{4-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl}ethan-1-amine
• 2-{4-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL]PIPERAZIN-1-YL}ETHANAMINE

• MDL： MFCD28139663
• Inchi： 1S/C17H29BN4O2/c1-16(2)17(3,4)24-18(23-16)14-5-6-15(20-13-14)22-11-9-21(8-7-19)10-12-22/h5-6,13H,7-12,19H2,1-4H3
• InChI Key： ZBSLDTFDJXKHMH-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C=C2)N2CCN(CCN)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 332.2383563Da
• Monoisotopic Mass: 332.2383563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 488.1±45.0 °C at 760 mmHg
• Flash Point: 249.0±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-{4-5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylpiperazin-1-yl}ethan-1-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312+P330; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-{4-5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylpiperazin-1-yl}ethan-1-amine

Recent Advances in the Study of 2-{4-5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylpiperazin-1-yl}ethan-1-amine (CAS: 1489230-58-1)

The compound 2-{4-5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylpiperazin-1-yl}ethan-1-amine (CAS: 1489230-58-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid derivative, characterized by its unique structural features, has been explored for its utility in various therapeutic areas, including oncology and infectious diseases. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its potential as a targeting moiety in prodrug design.

One of the most notable advancements in the research of this compound is its application in boron neutron capture therapy (BNCT), a promising approach for treating certain types of cancer. The tetramethyl-1,3,2-dioxaborolane moiety in the compound serves as a stable boron carrier, which can be selectively delivered to tumor cells. Upon exposure to thermal neutrons, the boron atoms undergo nuclear reactions, releasing high-energy particles that selectively destroy cancer cells while sparing healthy tissue. Recent preclinical studies have demonstrated the compound's efficacy in enhancing tumor targeting and improving therapeutic outcomes in animal models.

In addition to its applications in BNCT, 2-{4-5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylpiperazin-1-yl}ethan-1-amine has been investigated for its role in the development of protease inhibitors. The boronic acid group in the compound can form reversible covalent bonds with the active site serine residues of proteases, making it a valuable scaffold for designing inhibitors of enzymes such as the proteasome and thrombin. Recent structural-activity relationship (SAR) studies have provided insights into optimizing the compound's binding affinity and selectivity, paving the way for the development of novel therapeutics for diseases like multiple myeloma and thrombosis.

Another area of interest is the compound's potential in antimicrobial drug development. Researchers have explored its incorporation into antibiotics to enhance their bioavailability and target specificity. The piperazine and amine functionalities in the molecule offer opportunities for further chemical modifications, enabling the creation of derivatives with improved pharmacokinetic properties. Recent in vitro studies have shown that certain derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, highlighting its potential in addressing the global challenge of antimicrobial resistance.

Despite these promising developments, challenges remain in the clinical translation of 2-{4-5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylpiperazin-1-yl}ethan-1-amine-based therapies. Issues such as compound stability, delivery efficiency, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on optimizing the compound's formulation and delivery systems, as well as conducting comprehensive toxicity assessments to ensure its safety for human use.

In conclusion, the recent research on 2-{4-5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylpiperazin-1-yl}ethan-1-amine (CAS: 1489230-58-1) underscores its versatility and potential in various therapeutic applications. From its role in BNCT to its utility in protease inhibition and antimicrobial drug development, this compound continues to be a focal point of innovation in chemical biology and medicinal chemistry. Future studies will likely expand its applications and address existing challenges, further solidifying its importance in the field.